Cas no 2225153-26-2 (4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid)

• Product Name: 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid
• CAS No: 2225153-26-2
• MF: C₉H₁₃BClN₃O₃
• MW: 257.48
• CID: 5144261
• PubChem ID: 133554863
• Update Time: 2025-07-22

4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid
• 2225153-26-2
• (4-Chloro-2-(3-hydroxypiperidin-1-yl)pyrimidin-5-yl)boronic acid

• Inchi： 1S/C9H13BClN3O3/c11-8-7(10(16)17)4-12-9(13-8)14-3-1-2-6(15)5-14/h4,6,15-17H,1-3,5H2
• InChI Key： LKASGTLUGZBURG-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(N2CCCC(O)C2)N=C1Cl)(O)O

Computed Properties

• Exact Mass: 257.0738491g/mol
• Monoisotopic Mass: 257.0738491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7Ų

Additional information on 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid

4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid (CAS No. 2225153-26-2): An Emerging Compound in Medicinal Chemistry

4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid (CAS No. 2225153-26-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of boronic acids, which are known for their versatile reactivity and utility in organic synthesis and drug development.

The molecular structure of 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid is characterized by a pyrimidine core substituted with a chloro group at the 4-position and a 3-hydroxypiperidino moiety at the 2-position. The boronic acid functional group at the 5-position adds further complexity and reactivity to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of boronic acids in drug discovery, particularly in the development of targeted therapies for various diseases. The boronic acid group can form reversible covalent bonds with biomolecules such as enzymes and receptors, enabling the design of highly specific inhibitors. This property is particularly valuable in the context of cancer therapy, where precise targeting of oncogenic pathways is crucial.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid and its derivatives. The compound was found to exhibit potent inhibitory effects on a specific kinase involved in cell proliferation and survival pathways. This finding suggests that 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid could be a promising lead compound for the development of novel anticancer agents.

Beyond its potential as an anticancer agent, 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate key signaling pathways involved in neuronal survival and function is a critical factor in this context.

The synthesis of 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid involves several well-established chemical reactions, including nucleophilic substitution, condensation, and boronation steps. The high yield and purity of the final product are essential for ensuring its suitability for further biological evaluation and clinical development.

In terms of safety and toxicity, preliminary data suggest that 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid exhibits favorable pharmacological properties with low cytotoxicity at therapeutic concentrations. However, more extensive preclinical studies are required to fully assess its safety profile and optimize its formulation for clinical use.

The ongoing research on 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid is part of a broader effort to identify and develop new therapeutic agents that can address unmet medical needs. The unique combination of structural features and biological activities makes this compound an exciting candidate for further exploration in both academic and industrial settings.

In conclusion, 4-Chloro-2-(3-hydroxypiperidino)pyrimidine-5-boronic acid (CAS No. 2225153-26-2) represents a promising addition to the arsenal of compounds being investigated for their therapeutic potential. Its distinctive chemical structure and biological activities offer new opportunities for drug discovery and development, contributing to advancements in medicinal chemistry and healthcare.